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Compound of Interest

Compound Name: 2-Amino-4,5-dichlorophenol

Cat. No.: B112419 Get Quote

An In-Depth Technical Guide to 2-Amino-4,5-dichlorophenol: Properties, Synthesis, and

Applications

Abstract
This technical guide provides a comprehensive overview of 2-Amino-4,5-dichlorophenol
(CAS No: 28443-57-4), a key chemical intermediate. The document is structured to serve

researchers, scientists, and drug development professionals by detailing the compound's core

physicochemical properties, outlining a robust synthetic pathway with a detailed experimental

protocol, discussing its applications as a versatile building block in organic synthesis, and

providing critical safety and handling information. The central thesis is that the unique

arrangement of amino, hydroxyl, and dichloro functional groups on the phenol ring makes 2-
Amino-4,5-dichlorophenol a valuable precursor for the synthesis of more complex molecules,

particularly within the pharmaceutical and agrochemical industries.

Core Physicochemical & Structural Properties
2-Amino-4,5-dichlorophenol is a substituted aromatic compound whose utility is largely

defined by its fundamental chemical and physical characteristics. Accurate knowledge of these

properties is paramount for its application in quantitative synthesis and material

characterization. The molecular weight, a primary identifier, is 178.02 g/mol .[1]
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Property Value Source(s)

Molecular Weight 178.02 g/mol [1]

Exact Mass 176.9748192 Da [2]

Chemical Formula C₆H₅Cl₂NO [1][2]

IUPAC Name 2-amino-4,5-dichlorophenol [2]

CAS Number 28443-57-4 [1][2]

Physical Form Solid [1]

Melting Point 174-175 °C [1]

Boiling Point 309.1 °C (at 760 mmHg) [1]

SMILES C1=C(C(=CC(=C1Cl)Cl)O)N

InChIKey
UVIBWGFLURLRHR-

UHFFFAOYSA-N
[2]

Synthesis and Characterization
The synthesis of 2-Amino-4,5-dichlorophenol is most commonly achieved through the

chemical reduction of its nitro precursor, 4,5-dichloro-2-nitrophenol. This transformation is a

cornerstone of aromatic chemistry, as the selective reduction of a nitro group to an amine is a

high-yielding and well-understood process.

Synthetic Rationale and Workflow
The choice of a nitro-reduction pathway is based on the accessibility of the starting nitrophenol

and the efficiency of the reduction. Reagents such as iron powder in acidic medium, tin(II)

chloride, or catalytic hydrogenation are effective for this purpose. The iron-based reduction is

often preferred in laboratory settings for its cost-effectiveness and procedural simplicity.[3] The

workflow involves the reduction of the nitro group, followed by a basic workup to deprotonate

the phenol and precipitate iron salts, and finally, acidification to precipitate the desired

aminophenol product.
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Starting Material:
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Reaction Step:
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(e.g., Fe / HCl)
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Workup & Neutralization:
1. NaOH (aq) to dissolve product

2. Filter iron salts
3. HCl (aq) to precipitate

 Reaction completion

Purification:
Recrystallization
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Final Product:
2-Amino-4,5-dichlorophenol

 Pure solid

Characterization:
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 Validation
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Caption: General synthetic workflow for 2-Amino-4,5-dichlorophenol.
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Detailed Experimental Protocol: Reduction of 4,5-
dichloro-2-nitrophenol
This protocol is a representative method adapted from standard procedures for nitro group

reduction.[3]

Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser,

mechanical stirrer, and dropping funnel, charge finely powdered iron (3 molar equivalents)

and ammonium chloride solution (10% w/v).

Heating: Heat the stirred suspension to 80-90 °C in a water bath.

Addition of Starting Material: Dissolve 4,5-dichloro-2-nitrophenol (1 molar equivalent) in

ethanol or a similar solvent and add it dropwise to the heated iron suspension over 30-45

minutes. The exothermic reaction should be controlled by the addition rate.

Reaction Monitoring (Self-Validation): Monitor the reaction progress using Thin Layer

Chromatography (TLC). The disappearance of the starting nitrophenol spot (typically yellow)

indicates reaction completion. A test on filter paper should show a nearly colorless reaction

mixture.[3]

Workup - Isolation of Crude Product: Upon completion, add a hot solution of sodium

hydroxide to make the mixture strongly basic. This dissolves the product as its sodium

phenoxide salt and precipitates iron oxides.

Filtration: Filter the hot mixture through a bed of celite to remove the iron sludge. Wash the

filter cake thoroughly with hot water.

Precipitation: Combine the filtrate and washings. While still warm, carefully acidify with

concentrated hydrochloric acid until the solution is just acidic to litmus paper. The 2-Amino-
4,5-dichlorophenol will precipitate out of the solution.

Purification: Cool the mixture in an ice bath to maximize precipitation. Collect the solid

product by vacuum filtration, wash with cold water, and dry. For higher purity, recrystallize the

crude product from an appropriate solvent system (e.g., ethanol/water).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://prepchem.com/synthesis-of-2-amino-4-chlorophenol/
https://prepchem.com/synthesis-of-2-amino-4-chlorophenol/
https://www.benchchem.com/product/b112419?utm_src=pdf-body
https://www.benchchem.com/product/b112419?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Characterization: Confirm the identity and purity of the final product using techniques such

as ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry. The melting point should be sharp and

match the literature value (174-175 °C).[1]

Applications in Research and Drug Development
2-Amino-4,5-dichlorophenol is primarily utilized as an intermediate or building block in the

synthesis of more complex molecules. Its value stems from the three distinct functional regions

on its scaffold:

The Amino Group: A potent nucleophile and a site for diazotization, acylation, or alkylation

reactions to build larger molecular frameworks.

The Hydroxyl Group: Can be alkylated to form ethers or acylated to form esters, providing

another handle for synthetic elaboration.

The Dichlorinated Aromatic Ring: The chlorine atoms influence the electronic properties

(pKa) of the amino and hydroxyl groups and provide steric bulk. They also serve as potential

sites for advanced cross-coupling reactions.

While specific, large-scale applications for the 4,5-dichloro isomer are not as widely

documented as for other isomers, its structural motifs are highly relevant in medicinal and

materials chemistry. For instance, related aminodichlorophenol isomers are crucial

intermediates in the synthesis of pharmaceuticals and agrochemicals.

Pharmaceutical Precursor: The aminophenol scaffold is present in numerous bioactive

molecules. The related compound 5-Amino-2,4-dichlorophenol serves as an intermediate in

synthesizing anti-inflammatory and analgesic drugs.[4]

Agrochemical Synthesis: Other isomers, such as 2-amino-4,6-dichlorophenol and 2,6-

dichloro-4-aminophenol, are critical for manufacturing pesticides and herbicides like

Oxyclozanide and Chlorfluazuron.[5][6]

Dye Manufacturing: The core structure is also suitable for producing azo dyes, where the

amino group can be diazotized and coupled with other aromatic systems.[4]
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The utility of 2-Amino-4,5-dichlorophenol in a drug development context lies in its potential as

a starting point for generating libraries of novel compounds to be screened for biological

activity.

Safety, Handling, and Storage
Proper handling of 2-Amino-4,5-dichlorophenol is essential due to its potential health

hazards. It is classified as harmful and an irritant.[1][2]

GHS Hazard Classification
Hazard Class Code Description Source(s)

Acute Toxicity, Oral H302 Harmful if swallowed [2]

Acute Toxicity, Dermal H312
Harmful in contact

with skin
[2]

Skin Irritation H315 Causes skin irritation [2]

Eye Irritation H319
Causes serious eye

irritation
[2]

Acute Toxicity,

Inhalation
H332 Harmful if inhaled [2]

Specific target organ

toxicity
H335

May cause respiratory

irritation
[1][2]

Recommended Handling and Storage
Engineering Controls: Use only under a chemical fume hood to avoid inhalation of dust or

vapors.[7]

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat.[7]

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands

thoroughly after handling.[7]
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Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated place. For long-

term stability, storage at 4°C, protected from light, and under an inert atmosphere like

nitrogen is recommended.[1]

Incompatibilities: Avoid contact with strong oxidizing agents.[7]

Conclusion
2-Amino-4,5-dichlorophenol is a chemical compound of significant synthetic value. With a

molecular weight of 178.02 g/mol , its true utility is derived from its multifunctional chemical

architecture. The presence of reactive amino and hydroxyl groups, combined with the

modulating effects of the dichloro-substituted phenyl ring, makes it a versatile precursor for

creating diverse and complex molecular targets. While its primary role is as a chemical

intermediate, the established importance of the aminodichlorophenol scaffold in

pharmaceuticals, dyes, and agrochemicals underscores its potential for innovation in research

and development. Adherence to strict safety protocols is mandatory when handling this

compound to mitigate its associated health hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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